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Compound of Interest

Compound Name: Peg(2000)-dspe

Cat. No.: B10830488 Get Quote

For researchers and scientists engaged in drug development, the safe and compliant disposal

of laboratory chemicals is a critical aspect of operational integrity. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of Peg(2000)-dspe (1,2-

distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]), a common

PEGylated lipid in nanoparticle formulations. Adherence to these protocols is essential for

ensuring laboratory safety and environmental responsibility.

According to available Safety Data Sheets (SDS), Peg(2000)-dspe is not classified as a

hazardous substance or mixture under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] However, proper disposal procedures should still

be followed to maintain a safe laboratory environment and comply with institutional and local

regulations.

Key Chemical and Safety Data
For quick reference, the following table summarizes essential information for Peg(2000)-dspe.
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Identifier Value

CAS Number 247925-28-6[1]

Molecular Formula C45H87NNaO11P (example)

GHS Hazard Class Not a hazardous substance or mixture[1]

Personal Protective Equipment (PPE)
Safety goggles, chemical-resistant gloves (e.g.,

nitrile), laboratory coat

Procedural Workflow for Disposal
The following protocol outlines the recommended methodology for the disposal of Peg(2000)-
dspe from a laboratory setting. This procedure is designed to mitigate risks and ensure

compliance with standard safety practices.

1. Personal Protective Equipment (PPE) Confirmation:

Before handling Peg(2000)-dspe waste, ensure that appropriate PPE is worn, including

safety goggles with side shields, nitrile or other chemical-resistant gloves, and a laboratory

coat.

2. Waste Segregation and Collection:

Solid Waste: Collect uncontaminated solid Peg(2000)-dspe waste (e.g., powder from spills,

weighing paper) in a designated, clearly labeled, and sealed container. The container should

be compatible with the chemical and prevent leakage.

Liquid Waste: For solutions containing Peg(2000)-dspe, the disposal route depends on the

solvent and any other dissolved substances.

Aqueous Solutions: If Peg(2000)-dspe is dissolved in a non-hazardous aqueous buffer,

and if permitted by your institution's environmental health and safety (EHS) department,

small quantities may be eligible for sanitary sewer disposal with copious amounts of water.

Always consult and adhere to your local and institutional regulations before any sewer

disposal.
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Organic Solvents: If dissolved in an organic solvent (e.g., chloroform), the waste must be

collected in a designated hazardous waste container for organic solvents. Do not mix with

aqueous waste.

Contaminated Materials: Any materials contaminated with Peg(2000)-dspe, such as pipette

tips, tubes, or gloves, should be collected in a designated solid waste container.

3. Container Labeling:

All waste containers must be clearly labeled with the full chemical name: "Peg(2000)-dspe"

or "1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]".

If in a solution, list all components and their approximate concentrations.

Ensure the label includes the date of waste generation and the responsible researcher's

name.

4. Storage of Waste:

Store waste containers in a designated, well-ventilated waste accumulation area, away from

incompatible materials.

Ensure containers are sealed to prevent spills or evaporation.

5. Final Disposal:

Arrange for the collection of the waste by your institution's EHS or a licensed waste disposal

contractor.

Do not dispose of solid Peg(2000)-dspe or its containers in the regular trash unless explicitly

permitted by your institution's guidelines for non-hazardous chemical waste.

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the appropriate disposal

route for Peg(2000)-dspe waste.
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Start: Peg(2000)-dspe Waste Generated

Step 1: Don Appropriate PPE

Is the waste solid or liquid?

Collect in a labeled, sealed container for solid chemical waste.

Solid

What is the solvent?

Liquid

Arrange for pickup by Institutional EHS or licensed contractor.

Aqueous Solution

Aqueous

Organic Solvent

Organic

Permitted by institutional/local regulations for sewer disposal?

Collect in a labeled, sealed container for hazardous organic solvent waste.

Dispose in sanitary sewer with copious amounts of water.

Yes

Collect in a labeled, sealed container for aqueous chemical waste.

No

Click to download full resolution via product page

Caption: Disposal workflow for Peg(2000)-dspe waste.
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This guide is intended to provide a framework for the safe disposal of Peg(2000)-dspe. It is

imperative that all laboratory personnel consult their institution's specific waste disposal policies

and procedures, as well as local and national regulations, to ensure full compliance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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